Cas no 797031-78-8 (1H-Indole-1-carboxylicacid, 7-chloro-3-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-carboxylicacid, 7-chloro-3-methyl-, 1,1-dimethylethyl ester
• CAS No: 797031-78-8
• MF: C₁₄H₁₆ClNO₂
• MW: 265.735342979431
• CID: 556601
• PubChem ID: 11230886
• Update Time: 2025-04-19

1H-Indole-1-carboxylicacid, 7-chloro-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylicacid, 7-chloro-3-methyl-, 1,1-dimethylethyl ester
• T-BUTYL 7-CHLORO-3-METHYL-1H-INDOLE-1-CARBOXYLATE
• tert-butyl 7-chloro-3-methylindole-1-carboxylate
• TERT-BUTYL 7-CHLORO-3-METHYL-1H-INDOLE-1-CARBOXYLATE
• 797031-78-8
• DTXSID70459526
• TERT-BUTYL7-CHLORO-3-METHYL-1H-INDOLE-1-CARBOXYLATE
• AB44691

• Inchi： 1S/C14H16ClNO2/c1-9-8-16(13(17)18-14(2,3)4)12-10(9)6-5-7-11(12)15/h5-8H,1-4H3
• InChI Key： IDXAMDBQZZCHTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C)=CN(C(=O)OC(C)(C)C)C=21

Computed Properties

• Exact Mass: 265.08700
• Monoisotopic Mass: 265.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 4.38630